Cas no 19149-47-4 (Butanedioicacid, 2-sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (2:1))

• Product Name: Butanedioicacid, 2-sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (2:1)
• CAS No: 19149-47-4
• MF: C₄₀H₇₄MgO₁₄S₂
• MW: 867.442172527313
• CID: 235202
• PubChem ID: 44152412
• Update Time: 2025-04-19

Butanedioicacid, 2-sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioicacid, 2-sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (2:1)
• magnesium 1,4-bis(2-ethylhexyl) 2-sulphonatosuccinate
• magnesium,1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonate
• AG-E-39838
• Butanedioicacid, sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (9CI)
• CTK4E0682
• Dioctylsulfosuccinate magnesium salt
• EINECS 242-841-8
• Magnesium bis(2-ethylhexyl) sulfosuccinate
• Magnesium dioc
• Succinic acid,sulfo-, 1,4-bis(2-ethylhexyl) ester, magnesium salt (8CI)
• Bis[2-sulfobutanedioic acid 1,4-bis(2-ethylhexyl)]magnesium salt
• Butanedioic acid,sulfo-,1,4-bis(2-ethylhexyl)ester,magnesium salt
• Bis[1-[[(2-ethylhexyl)oxy]carbonyl]-3-oxo-3-(2-ethylhexyloxy)propane-1-sulfonic acid] magnesium salt
• Bis[1-[[(2-ethylhexyl)oxy]carbonyl]-3-[(2-ethylhexyl)oxy]-3-oxo-1-propanesulfonic acid] magnesium salt
• 19149-47-4
• DTXSID30940783
• Magnesium bis{1,4-bis[(2-ethylhexyl)oxy]-1,4-dioxobutane-2-sulfonate}
• Butanedioic acid, sulfo-,1,4-bis(2-ethylhexyl) ester, magnesium salt

• Inchi： 1S/2C20H38O7S.Mg/c2*1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h2*16-18H,5-15H2,1-4H3,(H,23,24,25);/q;;+2/p-2
• InChI Key： LLYHINZLBZICAP-UHFFFAOYSA-L
• SMILES： S(C(C(=O)OCC(CC)CCCC)CC(=O)OCC(CC)CCCC)(=O)(=O)[O-].S(C(C(=O)OCC(CC)CCCC)CC(=O)OCC(CC)CCCC)(=O)(=O)[O-].[Mg+2]

Computed Properties

• Exact Mass: 445.21111
• Monoisotopic Mass: 866.4370411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 57
• Rotatable Bond Count: 34
• Complexity: 526
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236Ų

Experimental Properties

• PSA: 109.8